Cas no 31595-87-6 (2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)-)
31595-87-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)-
CAS No:31595-87-6
MF:C8H14N4O2
MW:198.222361087799
CID:320300
PubChem ID:257347
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)-
- 1,3-dimethyl-5,6-bis(methylamino)pyrimidine-2,4-dione
- 1,3-dimethyl-4,5-bis(methylamino)uracil
- 1,3-dimethyl-5,6-bis(methylamino)pyrimidine-2,4(1h,3h)-dione
- 1,3-dimethyl-5,6-bis(methylamino)-uracil
- 1,3-Dimethyl-5,6-bis(methylaminouracil)
- 1,3-Dimethyl-5,6-bis-methylamino-1H-pyrimidin-2,4-dion
- 1,3-dimethyl-5,6-bis-methylamino-1H-pyrimidine-2,4-dione
- AC1L5WKZ
- AC1Q6EX0
- AR-1B7002
- CTK4G7407
- KST-1B3020
- NCIOpen2_001046
- NSC85318
- DTXSID30292754
- Uracil,3-dimethyl-5,6-bis(methylamino)-, hydrate
- SCHEMBL14010085
- 31595-87-6
- NSC-85318
-
- Inchi: 1S/C8H14N4O2/c1-9-5-6(10-2)11(3)8(14)12(4)7(5)13/h9-10H,1-4H3
- InChI Key: SJJDUOKLGVWTOT-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C(=C(NC)N1C)NC)=O
Computed Properties
- Exact Mass: 198.11182
- Monoisotopic Mass: 198.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- PSA: 64.68
- LogP: -0.68660
2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
31595-87-6 (2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)-) Related Products
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